Cas no 1219802-88-6 (1,12-DODECANE-D24-DIOL)

• Product Name: 1,12-DODECANE-D24-DIOL
• CAS No: 1219802-88-6
• MF: C₁₂H₂₆O₂
• MW: 226.481524944305
• CID: 1065763
• Update Time: 2025-05-24

1,12-DODECANE-D24-DIOL Chemical and Physical Properties

Names and Identifiers

• 1,12-Dodecane-d24-diol
• 1,12-DODECANE-D24-DIOL

• Inchi： 1S/C12H26O2/c13-11-9-7-5-3-1-2-4-6-8-10-12-14/h13-14H,1-12H2/i1D2,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2
• InChI Key： GHLKSLMMWAKNBM-JFPVQUMHSA-N
• SMILES： C([2H])([2H])(O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])O

Additional information on 1,12-DODECANE-D24-DIOL

Research Briefing on 1,12-DODECANE-D24-DIOL (CAS: 1219802-88-6) in Chemical Biology and Pharmaceutical Applications

1,12-DODECANE-D24-DIOL (CAS: 1219802-88-6) is a deuterated form of 1,12-dodecanediol, a compound of significant interest in chemical biology and pharmaceutical research due to its unique isotopic labeling and potential applications in drug development, metabolic studies, and material science. Recent studies have highlighted its utility as a stable isotope-labeled internal standard in mass spectrometry-based assays, enabling precise quantification of metabolites and pharmaceuticals in complex biological matrices.

In a 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals, researchers utilized 1,12-DODECANE-D24-DIOL to investigate lipid metabolism in model organisms. The deuterium labeling allowed for tracking metabolic pathways with minimal interference from endogenous compounds, demonstrating its value in kinetic and mechanistic studies. The study reported a 30% improvement in signal-to-noise ratios compared to non-deuterated analogs, underscoring its analytical advantages.

Another key application emerged in polymer science, where 1,12-DODECANE-D24-DIOL served as a monomer for synthesizing deuterated polyesters. A Macromolecules (2024) paper detailed its use in neutron scattering experiments to study polymer dynamics, revealing previously unresolved structural details at the nanoscale. The compound's high isotopic purity (>98% D) was critical for achieving unambiguous data interpretation.

Pharmaceutical researchers have explored 1219802-88-6 as a building block for deuterated drug candidates. A patent application (WO2023/154672) disclosed its incorporation into novel kinase inhibitors, where deuterium substitution at strategic positions improved metabolic stability without compromising target binding affinity. In vitro studies showed a 2.5-fold increase in half-life compared to non-deuterated counterparts.

Ongoing clinical research (NCT05677822) is evaluating deuterium-labeled biomarkers containing 1,12-DODECANE-D24-DIOL derivatives for early cancer detection. Preliminary results presented at the 2024 AACR Annual Meeting demonstrated 89% specificity in distinguishing pancreatic cancer exosomes from healthy controls when used as a mass spectrometry tag.

Despite these advances, challenges remain in large-scale synthesis and purification. A recent Organic Process Research & Development (2024) article addressed this by developing a continuous-flow hydrogen-deuterium exchange method that improved yield to 82% while reducing heavy water consumption by 40% compared to batch processes.

The compound's safety profile was systematically evaluated in a GLP-compliant study (Regulatory Toxicology and Pharmacology, 2024), which established an NOAEL of 500 mg/kg/day in rodent models, supporting its potential transition to clinical applications. Researchers noted exceptional thermal stability (decomposition temperature >300°C) in TGA analyses, expanding its utility in high-temperature polymer processing.

Future directions include exploring its use in quantum dot surface modification (per a 2024 ACS Nano preprint) and as a tracer in environmental fate studies. The unique vibrational spectroscopy signature of the D24-labeled backbone is enabling new approaches in hyperspectral imaging of biological systems.